Cas no 401638-68-4 (2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid)
![2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid structure](https://ossimg.kuujia.com/scimg/402000/401638-68-4x500.png)
401638-68-4 structure
Product Name:2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
CAS No:401638-68-4
MF:C4H6N4O2S
MW:174.181038379669
MDL:MFCD08273690
CID:870373
PubChem ID:3699843
Update Time:2025-04-19
2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-((3-Amino-1H-1,2,4-triazol-5-yl)thio)acetic acid
- [(3-amino-1H-1,2,4-triazol-5-yl)thio]acetic acid(SALTDATA: FREE)
- [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
- 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
- HMS632O21
- TOS-BB-1212
- BS-37688
- F0918-7154
- AKOS022184375
- DB-179623
- EN300-7210223
- DTXSID00395221
- MFCD08273690
- SR-01000581630
- [(3-Amino-1h-1,2,4-triazol-5-yl)thio]aceticacid
- ST50807797
- AKOS005021834
- 2-((5-Amino-4H-1,2,4-triazol-3-yl)thio)acetic acid
- 2-((5-Imino-2,5-dihydro-1H-1,2,4-triazol-3-yl)thio)acetic acid
- SR-01000581630-1
- ChemDiv1_016169
- AKOS002284997
- MixCom6_000329
- STK361589
- G71467
- EU-0062940
- CHEMBRDG-BB 5534674
- [(3-amino-1H-1,2,4-triazol-5-yl)thio]acetic acid
- CS-0364171
- [(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
- 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
- [(5-AMINO-2H-1,2,4-TRIAZOL-3-YL)SULFANYL]ACETIC ACID
- 401638-68-4
-
- MDL： MFCD08273690
- Inchi： 1S/C4H6N4O2S/c5-3-6-4(8-7-3)11-1-2(9)10/h1H2,(H,9,10)(H3,5,6,7,8)
- InChI Key： ZMQLPHICWYKYRP-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1=NNC(N)=N1
Computed Properties
- Exact Mass: 174.02100
- Monoisotopic Mass: 174.02114662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 130Ų
Experimental Properties
- Density: 1.73
- Boiling Point: 550.6°C at 760 mmHg
- Flash Point: 286.8°C
- Refractive Index: 1.7
- PSA: 130.19000
- LogP: 0.14480
2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB218405-1 g |
[(3-Amino-1H-1,2,4-triazol-5-yl)thio]acetic acid, 95%; . |
401638-68-4 | 95% | 1g |
€169.40 | 2023-03-08 | |
| Chemenu | CM305416-1g |
2-((3-Amino-1H-1,2,4-triazol-5-yl)thio)acetic acid |
401638-68-4 | 95% | 1g |
$136 | 2023-03-05 | |
| Chemenu | CM305416-5g |
2-((3-Amino-1H-1,2,4-triazol-5-yl)thio)acetic acid |
401638-68-4 | 95% | 5g |
$409 | 2023-03-05 | |
| TRC | A636998-10mg |
[(3-amino-1H-1,2,4-triazol-5-yl)thio]acetic acid |
401638-68-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A636998-50mg |
[(3-amino-1H-1,2,4-triazol-5-yl)thio]acetic acid |
401638-68-4 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | A636998-100mg |
[(3-amino-1H-1,2,4-triazol-5-yl)thio]acetic acid |
401638-68-4 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Enamine | EN300-7210223-0.05g |
2-[(3-amino-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid |
401638-68-4 | 0.05g |
$839.0 | 2023-07-06 | ||
| Enamine | EN300-7210223-0.1g |
2-[(3-amino-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid |
401638-68-4 | 0.1g |
$879.0 | 2023-07-06 | ||
| Enamine | EN300-7210223-0.25g |
2-[(3-amino-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid |
401638-68-4 | 0.25g |
$920.0 | 2023-07-06 | ||
| Enamine | EN300-7210223-0.5g |
2-[(3-amino-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid |
401638-68-4 | 0.5g |
$959.0 | 2023-07-06 |
2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
401638-68-4 (2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid) Related Products
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- 1304471-02-0(2-(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid)
- 2438777-97-8(2-(1H-1,2,4-triazol-5-ylsulfanyl)acetic acid hydrochloride)
- 444791-45-1(methyl [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate)
- 24127-58-0((4H-1,2,4-Triazol-3-ylsulfanyl)acetic Acid)
- 1797251-08-1(2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid hydrochloride)
- 1249268-97-0(2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylbutanoic acid)
- 2415768-16-8([(5-amino-1H-1,2,4-triazol-3-yl)sulfinyl]acetic acid)
- 861924-96-1(1H-1,2,4-Triazol-3-amine, 5-[(2-ethoxyethyl)thio]-)
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